Cas no 67874-61-7 (sodium 2-hydroxy-3-[(3-hydroxy-1-propynyl)oxy]propanesulphonate)

• Product Name: sodium 2-hydroxy-3-[(3-hydroxy-1-propynyl)oxy]propanesulphonate
• CAS No: 67874-61-7
• MF: C₆H₉NaO₆S
• MW: 232.18683218956
• CID: 967474
• PubChem ID: 23675915
• Update Time: 2025-04-19

sodium 2-hydroxy-3-[(3-hydroxy-1-propynyl)oxy]propanesulphonate Chemical and Physical Properties

Names and Identifiers

• sodium 2-hydroxy-3-[(3-hydroxy-1-propynyl)oxy]propanesulphonate
• 1-Propanesulfonic acid, 2-hydroxy-3-((3-hydroxy-1-propyn-1-yl)oxy)-, sodium salt (1:1)
• 1-Propanesulfonic acid, 2-hydroxy-3-((3-hydroxy-1-propynyl)oxy)-, monosodium salt
• 1-Propanesulfonic acid, 2-hydroxy-3-((3-hydroxy-1-propynyl)oxy)-, sodium salt
• 1-Propanesulfonic acid, 2-hydroxy-3-(3-hydroxy-1-propynyl)oxy-, sodium salt
• Sodium 2-hydroxy-3-((3-hydroxy-1-propynyl)oxy)propanesulphonate
• 67874-61-7
• EINECS 267-488-7
• 1-Propanesulfonic acid, 2-hydroxy-3-[(3-hydroxy-1-propyn-1-yl)oxy]-, sodium salt (1:1)
• DTXSID80886985
• 1-Propanesulfonic acid, 2-hydroxy-3-[(3-hydroxy-1-propynyl)oxy]-, monosodium salt
• NS00054818
• IRLADVPHFVPOBY-UHFFFAOYSA-M

• Inchi： 1S/C6H10O6S.Na/c7-2-1-3-12-4-6(8)5-13(9,10)11;/h6-8H,2,4-5H2,(H,9,10,11);/q;+1/p-1
• InChI Key： IRLADVPHFVPOBY-UHFFFAOYSA-M
• SMILES： S(CC(COC#CCO)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 232.00177
• Monoisotopic Mass: 232.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Experimental Properties

• PSA: 106.89